Cas no 522619-31-4 (N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 522619-31-4
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• MDL: MFCD03419829
• CID: 3111562
• PubChem ID: 5183254
• Update Time: 2025-11-06

N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide
• H22376
• VS-05462
• CS-0314734
• AKOS003307468
• F5086-0411
• BBL016671
• N-(3-acetylphenyl)-2-methylpyrazole-3-carboxamide
• ALBB-002845
• STK429691
• 522619-31-4
• MFCD03419829

• MDL： MFCD03419829
• Inchi： 1S/C13H13N3O2/c1-9(17)10-4-3-5-11(8-10)15-13(18)12-6-7-14-16(12)2/h3-8H,1-2H3,(H,15,18)
• InChI Key： OAGMCMKWWVZRFG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=NN1C)NC1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 243.100776666Da
• Monoisotopic Mass: 243.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 347.6±22.0 °C at 760 mmHg
• Flash Point: 164.0±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 522619-31-4)

N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide, identified by its CAS number 522619-31-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an acetyl group on the phenyl ring and a carboxamide moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide have been subjects of extensive studies due to its promising pharmacological profile. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further exploration of its potential applications in drug discovery. The acetyl group on the phenyl ring enhances the electrophilicity of the molecule, making it a valuable scaffold for designing novel bioactive compounds. Additionally, the carboxamide functionality provides a site for hydrogen bonding interactions, which is crucial for binding to biological targets.

In the realm of medicinal chemistry, N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been investigated for its potential role in modulating various biological pathways. Pyrazole derivatives are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound suggests that it may exhibit inhibitory effects on enzymes and receptors involved in disease processes. For instance, studies have indicated that pyrazole-based compounds can interact with kinases and other signaling molecules, potentially leading to therapeutic benefits in conditions such as cancer and autoimmune disorders.

The pharmacokinetic properties of N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide are also of great interest. The presence of both lipophilic and hydrophilic moieties in its structure suggests that it may exhibit favorable solubility characteristics, which are essential for oral bioavailability and tissue distribution. Furthermore, the metabolic stability of this compound needs to be evaluated to ensure its efficacy in vivo. Advanced computational techniques, such as molecular docking and dynamic simulations, have been employed to predict the binding affinity and interaction patterns of this molecule with biological targets.

Recent research has highlighted the importance of pyrazole derivatives in developing next-generation therapeutics. N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide has been tested in various preclinical models, demonstrating encouraging results in terms of efficacy and safety. These findings have prompted further investigation into its potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the synthesis and formulation of this compound for therapeutic use. The development of novel drug candidates often involves iterative processes of structural modification and biological evaluation to enhance potency and minimize side effects.

The role of computational chemistry in drug discovery has been instrumental in advancing the understanding of N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide. High-throughput virtual screening (HTVS) has been utilized to identify potential binding partners and assess the pharmacological relevance of this molecule. Additionally, structure-based drug design (SBDD) approaches have been employed to refine the structure-activity relationships (SAR) of pyrazole derivatives. These computational methods complement traditional experimental techniques, providing a more comprehensive framework for drug development.

The future prospects for N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic indications. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) is expected to accelerate the discovery process by predicting novel molecular interactions and optimizing drug candidates more efficiently. As research continues to uncover the potential benefits of this compound, it is anticipated that N-(3-Acetylphenyl)-1-methyl-1H-pyrazole-5-carboxamide